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Introduction

Omigapil maleate is a selective inhibitor of the glyceraldehyde-3-phosphate dehydrogenase
(GAPDH)-Siah1-mediated apoptosis pathway.[1][2] Apoptosis, or programmed cell death, is a
significant pathomechanism in several forms of congenital muscular dystrophy (CMD),
including those related to LAMA2 (LAMA2-RD) and COL6 (COL6-RD) deficiencies.[1][3]
Omigapil binds to GAPDH, preventing its nuclear translocation and thereby reducing p53-
dependent apoptosis.[1][4] In vivo studies using mouse models of CMD have demonstrated
that Omigapil can reduce apoptosis in muscle tissue, decrease fibrosis, improve motor activity,
and increase survival.[5]

These application notes provide a summary of the in vivo efficacy of Omigapil maleate and
present detailed, proposed protocols for its application in primary muscle fiber cultures. This in
vitro system offers a powerful tool to investigate the direct anti-apoptotic effects of Omigapil on
skeletal muscle, preserving the native environment of muscle stem (satellite) cells on their host
myofiber.

Mechanism of Action: Inhibition of the GAPDH-
Siahl Apoptotic Pathway
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Under conditions of cellular stress, GAPDH can translocate to the nucleus, where it interacts
with the E3 ubiquitin ligase Siahl. This complex leads to the activation of p300/CBP,
subsequent acetylation of p53, and the transcription of pro-apoptotic genes. Omigapil inhibits

the initial step of this cascade by binding to GAPDH.
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induce: inhibits

GAPDH (Cytoplasm)

Nuclear
Translocation

GAPDH (Nucleus)

activates via Siahl

p53 Activation

Apoptosis

Analysis
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Preparation Treatment

1. Muscle Dissection 2 Collagenase Digestion 3. Single Myofiber 4. Omigapil Treatment 5. Apoptosis Induction
(e.g., mouse EDL) 9 9 Isolation & Plating (e.g., 1-100 nM) (Optional Control)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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